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Compound of Interest

Compound Name: Titanium(IV) iodide

Cat. No.: B1583315 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for safely handling Titanium(IV) iodide (TiI4) and troubleshooting common issues

related to its high reactivity with moisture and air.

Frequently Asked Questions (FAQs)
Q1: What is Titanium(IV) iodide (TiI4) and what are its key properties?

Titanium(IV) iodide, or titanium tetraiodide, is an inorganic compound with the formula TiI4.[1]

It is a dark brown to black volatile solid composed of individual tetrahedral molecules.[1][2] TiI4

is a crucial intermediate in the van Arkel–de Boer process for purifying titanium metal and

serves as a catalyst or reagent in organic synthesis.[1][3] Due to strong intermolecular van der

Waals forces, it has a relatively high melting point compared to other titanium tetrahalides.[1]

Q2: Why is TiI4 highly reactive with moisture and air?

TiI4 is extremely sensitive to moisture.[4][5] It undergoes rapid and violent hydrolysis in the

presence of water to form titanium dioxide (TiO2) and hydrogen iodide (HI).[1][2] The titanium

center is a strong Lewis acid, making it susceptible to attack by Lewis bases like water.[3] The

compound is also classified as air-sensitive, meaning it can react with components of the

atmosphere, leading to degradation.[5]

Q3: What are the primary decomposition products when TiI4 is exposed to moisture?
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Upon contact with water, TiI4 hydrolyzes. The primary products of this reaction are solid

titanium dioxide (TiO2) and corrosive hydrogen iodide (HI), which is often observed as a vapor.

[2] The reaction is: TiI4(s) + 2H2O(l) → TiO2(s) + 4HI(g)

Q4: What are the main safety hazards associated with handling TiI4?

TiI4 is classified as a corrosive material that can cause severe skin burns and eye damage

upon contact.[1][4][6] Inhalation of its dust or vapors is extremely destructive to the mucous

membranes and upper respiratory tract.[7] The release of hydrogen iodide and iodine vapors

during decomposition also presents a significant hazard.[2] Therefore, handling requires

stringent safety measures, including the use of personal protective equipment (PPE) and

engineering controls like a fume hood or glovebox.[7][8]

Q5: What are the correct procedures for storing TiI4?

To prevent degradation, TiI4 must be stored in a cool, dry, and well-ventilated area under a dry

inert atmosphere, such as nitrogen or argon.[2][5][7] The container should be tightly sealed and

stored away from moisture, water, strong bases, and oxidizing agents.[7][8]

Quantitative Data: Properties of Titanium(IV) Iodide
The physical and chemical properties of TiI4 are summarized below for quick reference.
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Property Value Reference

Chemical Formula TiI4 [1]

Molar Mass 555.485 g/mol [1]

Appearance
Dark brown to black solid; red-

brown crystals
[1][2][3]

Melting Point 150 °C (302 °F; 423 K) [1][3]

Boiling Point 377 °C (711 °F; 650 K) [1][3]

Density 4.3 g/cm³ [1][3]

Crystal Structure Cubic [1]

Coordination Geometry Tetrahedral [1][9]

Solubility
Soluble in CH2Cl2, CHCl3,

CS2; Hydrolyzes in water
[1][2][3]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving TiI4.

Issue 1: The TiI4 solid has changed color from dark brown/black to a whitish or yellowish

powder.

Potential Cause: Accidental exposure to moisture and air. The color change indicates

hydrolysis and oxidation, forming titanium dioxide (TiO2) and other byproducts.[2][10]

Solution:

Discard the contaminated reagent following appropriate hazardous waste disposal

protocols.[4] Using compromised TiI4 will lead to inconsistent and failed experiments.

Review your handling and storage procedures. Ensure that the container is properly

sealed and always handled under a robust inert atmosphere.[5][8]
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For future use, consider transferring the reagent inside a glovebox to smaller, single-use

vials to minimize exposure of the bulk material.

Issue 2: A reaction involving TiI4 has a very low or zero yield.

Potential Cause 1: Inactivation of TiI4 due to contamination with water or oxygen in the

reaction setup.

Solution 1:

Ensure all glassware is rigorously flame-dried or oven-dried immediately before use to

remove adsorbed moisture.[11]

Thoroughly dry and de-gas all solvents and reagents.

Use established inert atmosphere techniques, such as Schlenk lines or a glovebox, to

maintain an oxygen- and moisture-free environment throughout the experiment.[12]

Potential Cause 2: The reagent was already degraded upon arrival or from previous use.

Solution 2:

If possible, test a small amount of the TiI4 in a known, reliable reaction to verify its activity.

If the reagent is old or has been opened multiple times, it is best to purchase a new batch.

Issue 3: Fumes are observed when weighing or transferring TiI4.

Potential Cause: The TiI4 is reacting with ambient moisture, releasing hydrogen iodide (HI)

gas and possibly iodine vapors.[2] This is a sign of active decomposition.

Solution:

Immediately cease the operation.

Ensure the procedure is being performed within a properly functioning fume hood or,

preferably, a glovebox with an inert atmosphere.[8]
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Review your PPE. Chemical safety goggles, a face shield, and corrosion-resistant gloves

(nitrile or neoprene) are mandatory.[7][8]

All transfers of TiI4 should be planned to be as quick as possible if a glovebox is not

available, and should always be done under a positive pressure of inert gas.

Issue 4: The reaction mixture becomes cloudy or forms a white/yellow precipitate immediately

after adding TiI4.

Potential Cause: This is a strong indication of moisture contamination in the solvent or on the

glassware. The precipitate is likely titanium dioxide (TiO2).[2]

Solution:

The experiment is likely compromised. Stop the reaction and clean the apparatus.

Before re-attempting the experiment, re-purify and dry the solvent. Ensure any other liquid

reagents are also anhydrous.

Verify that your inert atmosphere setup is functioning correctly and is free of leaks. A

positive pressure of inert gas should be maintained at all times.[12]

Experimental Protocols
Protocol 1: Handling and Dispensing TiI4 Using a Schlenk Line

This protocol outlines the standard procedure for safely handling TiI4 in a moisture- and air-free

environment.

Materials:

Two-neck round-bottom flask, flame-dried

Schlenk line with dual vacuum/inert gas manifold

Septa, glass stoppers, and cannulation needles

Anhydrous solvent

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://apps.mnc.umn.edu/pub/msds/tin-4-iodide.pdf
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://cymitquimica.com/cas/7720-83-4/
https://kindle-tech.com/faqs/how-we-can-develop-inert-atmosphere-for-a-chemical-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringes and needles, oven-dried

Container of TiI4

Procedure:

System Preparation: Assemble and flame-dry all glassware under vacuum. Allow to cool to

room temperature under a positive pressure of inert gas (e.g., Argon).

Reagent Transfer:

Briefly switch the flask's inert gas flow to a high positive pressure.

Quickly remove a glass stopper and add the required amount of TiI4 solid against the

positive outflow of inert gas. This is best done in a glovebox if available. If not, minimize

exposure time to less than a few seconds.

Immediately re-seal the flask.

Purging: Gently evacuate the flask on the Schlenk line and backfill with inert gas. Repeat this

vacuum-backfill cycle three times to remove any air that entered during the transfer.[12]

Solvent Addition: Add anhydrous solvent to the flask via a dry syringe or cannula.

Reaction: Proceed with the addition of other reagents as required by your specific

experimental procedure, maintaining a positive inert gas pressure throughout. The flask can

be heated or cooled as necessary while connected to the Schlenk line bubbler system.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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